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Compound of Interest

Compound Name: D-517 hydrochloride
CAS No.: 1794-55-4
Cat. No.: B583376
Get Quote
. J

Executive Summary & Chemical Identity

This guide outlines the mandatory disposal and handling procedures for D-517 Hydrochloride
(CAS: 1794-55-4).[1][2][3] Also known as Verapamil Impurity | or Verapamil Related Compound
B, this substance is a bioactive nitrile-containing pharmaceutical intermediate.[1][2]

Unlike generic laboratory salts, D-517 HCI poses specific pharmacological risks (calcium
channel blockade potential) and chemical hazards (nitrile functionality).[1][2][3] Disposal must
ensure complete thermal destruction to prevent environmental bio-accumulation or accidental
cardiovascular exposure.[3]

Physicochemical Profile for Waste Classification
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Property

Data

Relevance to Disposal

Chemical Name

2-(3,4-dimethoxyphenyl)-2-[2-
[2-(3,4-dimethoxyphenyl)ethyl-
methylamino]ethyl]-3-
methylbutanenitrile;hydrochlori
de

Complex organic structure
requires high-temp
incineration.[1][2][3]

Molecular Formula

C26H37CIN204

Contains Chlorine

(Halogenated waste stream).

(112131

Molecular Weight

477.0 g/mol

Heavy organic molecule; non-

volatile.[2]

Solubility

Soluble in Methanol, DMSO,
Water

Spills can be cleaned with

agueous/organic solvents.[2]

Hazard Class

Acute Tox. 4 (Oral); Irritant

H302: Harmful if swallowed.[1]
[2][3] Treat as Potent
Compound.[4]

The Scientific Rationale: Why Standard Disposal

Fails

Do not treat D-517 HCI as a standard inorganic salt. Many researchers mistakenly categorize

"hydrochlorides" as benign salts suitable for drain disposal.[1][2] This is a critical error for D-

517 HCI for two reasons:

o Pharmacological Potency: As a structural analog to Verapamil, D-517 retains bioactive motifs

capable of interacting with L-type calcium channels.[1][2][3] Release into municipal water

systems poses a risk to aquatic life and downstream water quality [1].[3]

e Chemical Stability: The nitrile group (C=N) and the ether linkages in the dimethoxybenzene

rings render the molecule resistant to standard hydrolysis.[3] Simple dilution does not

degrade the toxicophore.
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Therefore, the only validated disposal method is High-Temperature Incineration (HTI) at
>1000°C.[1][2][3]

Operational Disposal Workflows
Protocol A: Solid Waste (Pure Substance)

Applicable to: Expired reference standards, weighing boat residues, and bulk powder.[1][2][3]

e Segregation: Do not mix with general trash. Isolate in a dedicated solid waste container
labeled "Toxic Organic Solid."[3]

e Primary Containment: Place the substance in a screw-top high-density polyethylene (HDPE)
or glass jar.

e Labeling: Affix a hazardous waste label detailing:
o Constituents: D-517 Hydrochloride (100%).[1][2][3]
o Hazard Checkbox: Toxic, Irritant.[5]
o Note: "Contains Organic Nitrile & Chloride."

o Disposal Stream: Route to High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions & HPLC
Effluent)

Applicable to: DMSO/Methanol stock solutions, HPLC mobile phases.[1][2][3]
» Solvent Compatibility Check:

o Scenario 1 (Methanol/DMSO Stocks): Because D-517 HCI contains a chloride ion, strict
EHS protocols often categorize it as Halogenated Organic Waste.[1][2][3] Even if the
solvent (e.g., Methanol) is non-halogenated, the solute introduces halogens.[2][3]

o Scenario 2 (Aqueous/Buffer Solutions): Collect in "Aqueous Toxic" waste streams.
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» Neutralization (Prohibited): Do not attempt to chemically neutralize the nitrile group with
bleach or acids in the lab; this can generate toxic byproducts.[3]

» Container: Use amber glass or chemically resistant HDPE carboys.

o Final Path: Commercial incineration with flue gas scrubbing (to capture HCI gas generated
during burning).[2][3]

Protocol C: Spill Cleanup & Decontamination

Immediate Action Plan for Benchtop Spills.

PPE: Nitrile gloves (double-gloved recommended), safety goggles, lab coat.[2][3]
o Containment: Cover spill with an absorbent pad.

o Solubilization: If solid, dampen the pad with Methanol (D-517 is highly soluble in MeOH) to
ensure complete pickup.[2][3] Do not use water alone, as it may spread the hydrophobic
organic moiety if not fully dissolved.

o Surface Decontamination: Wipe the surface three times with methanol-soaked wipes,
followed by a soap-and-water rinse.[1][2][3]

Waste: Dispose of all pads and gloves as Solid Hazardous Waste (Protocol A).

Decision Matrix: Waste Segregation Logic

The following diagram illustrates the logical flow for segregating D-517 HCI waste to ensure
compliance with halogenated waste protocols.
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D-517 HCI Waste Generated

Physical State?

Solid / Powder Trace (Wipes/PPE) Liquid / Solution

Stream A: Solid Toxic Waste

?
(Incineration) S NE IR

Non-Halogenated Solvent
(MeOH, DMSO, Water)

Halogenated Solvent
(DCM, Chloroform)

Contains >1% D-517 HCI?

Yes (Treat as Halogen Source) \No (Trace levels)

Stream B: Halogenated Liquid Waste Stream C: Non-Halogenated Organic Waste
(Incineration + Scrubbing) (High BTU Recovery)

Click to download full resolution via product page
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Figure 1: Waste segregation logic for D-517 Hydrochloride. Note that high concentrations in
non-halogenated solvents may still require "Halogenated" classification due to the chloride
content of the salt.

Regulatory & Safety References

Critical Warning: D-517 HCl is a research chemical.[1][2][3] In the absence of a specific FDA-
approved disposal monograph, it defaults to the highest standard of care for bioactive organic
chlorides.[2]

National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 71315155, D-517 hydrochloride. Retrieved from [Link][1][2][3]

o Reference for chemical structure, molecular weight, and acute toxicity warnings (H302).[2]

[3]

o Reference for general handling of Verapamil-class impurities and GHS classification.

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual. Retrieved from [Link]

o Reference for definition of P-listed and U-listed waste equivalents for pharmaceutical
research.

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard
(HCS). Retrieved from [Link][1][2][3]

o Standard for labeling and MSDS management in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. D-517 hydrochloride | C26H37CIN204 | CID 71315155 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. GSRS [gsrs.ncats.nih.gov]

e 3. caymanchem.com [caymanchem.com]
e 4. bocsci.com [bocsci.com]

o 5. fishersci.com [fishersci.com]

o To cite this document: BenchChem. [D-517 Hydrochloride: Lifecycle Management & Disposal
Protocol[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583376/docs#d-517-hydrochloride-lifecycle-
management-disposal-protocol-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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